Cas no 2361633-84-1 (3-Pyrrolidinecarboxylic acid, 3-(1,1-dimethylethyl)-, hydrochloride (1:1))

• Product Name: 3-Pyrrolidinecarboxylic acid, 3-(1,1-dimethylethyl)-, hydrochloride (1:1)
• CAS No: 2361633-84-1
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 5379726
• Update Time: 2025-06-18

3-Pyrrolidinecarboxylic acid, 3-(1,1-dimethylethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 3-(1,1-dimethylethyl)-, hydrochloride (1:1)

• Inchi： 1S/C9H17NO2.ClH/c1-8(2,3)9(7(11)12)4-5-10-6-9;/h10H,4-6H2,1-3H3,(H,11,12);1H
• InChI Key： YHQWWMOHRQFWQJ-UHFFFAOYSA-N
• SMILES： N1CCC(C(C)(C)C)(C(O)=O)C1.[H]Cl

Additional information on 3-Pyrrolidinecarboxylic acid, 3-(1,1-dimethylethyl)-, hydrochloride (1:1)

3-Pyrrolidinecarboxylic acid, 3-(1,1-dimethylethyl)-, hydrochloride (1:1) and CAS No. 2361633-84-1: A Comprehensive Overview

3-Pyrrolidinecarboxylic acid, 3-(1,1-dimethylethyl)-, hydrochloride (1:1), identified by the CAS number 2361633-84-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This hydrochloride salt, derived from 3-pyrrolidinecarboxylic acid with a tert-butyl substituent at the third position, has garnered attention due to its unique structural properties and potential biological activities. The presence of the hydrochloride form enhances its solubility in aqueous solutions, making it a valuable candidate for various biochemical and pharmacological applications.

The compound's structure consists of a pyrrolidine ring, a core heterocyclic system known for its versatility in drug design, coupled with a carboxylic acid functional group and a bulky tert-butyl group. This combination imparts distinct physicochemical properties that influence its interactions with biological targets. The tert-butyl group, in particular, introduces steric hindrance, which can be exploited to modulate binding affinity and selectivity in drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of derivatives of 3-pyrrolidinecarboxylic acid. Studies have indicated that modifications at the third position of the pyrrolidine ring can significantly alter the biological activity of the molecule. The hydrochloride salt form of this compound has been investigated for its potential role in modulating enzyme activity and receptor binding. For instance, preliminary research suggests that it may interact with certain enzymes involved in metabolic pathways, potentially leading to therapeutic benefits in areas such as inflammation and pain management.

The synthesis of 3-Pyrrolidinecarboxylic acid, 3-(1,1-dimethylethyl)-, hydrochloride (1:1) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The tert-butyl group is typically introduced via an alkylation reaction, where a suitable alkylating agent is used in the presence of a catalyst. The subsequent formation of the carboxylic acid salt is achieved through neutralization with hydrochloric acid. Advanced synthetic techniques, such as flow chemistry and automated synthesis platforms, have been employed to optimize these processes and enhance scalability.

The physicochemical properties of this compound are critical for its formulation and application in pharmaceuticals. The hydrochloride salt form exhibits good solubility in water and organic solvents, facilitating its use in solution-based formulations. Additionally, the presence of the bulky tert-butyl group influences the compound's lipophilicity and metabolic stability. These properties are essential for determining its bioavailability and duration of action when used in therapeutic contexts.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of molecules like 3-Pyrrolidinecarboxylic acid, 3-(1,1-dimethylethyl)-, hydrochloride (1:1). Molecular docking studies have been conducted to evaluate its potential interactions with target proteins and enzymes. These studies have provided insights into how the structural features of the compound contribute to its binding affinity and selectivity. Such computational approaches are invaluable for guiding experimental design and optimizing lead compounds for further development.

In vivo studies have also been performed to assess the pharmacological effects of this compound. Animal models have been used to evaluate its efficacy in modulating inflammatory responses and pain perception. Preliminary results suggest that it may exhibit anti-inflammatory properties by interacting with specific signaling pathways involved in inflammation. However, further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The safety profile of 3-Pyrrolidinecarboxylic acid, 3-(1,1-dimethylethyl)-, hydrochloride (1:1) is an important consideration for its development as a pharmaceutical agent. Acute toxicity studies have been conducted to assess its safety at various doses. These studies have indicated that the compound is well-tolerated at moderate doses but may cause mild gastrointestinal discomfort at higher concentrations. Long-term toxicity studies are ongoing to evaluate any potential chronic effects associated with repeated administration.

The industrial production of this compound requires adherence to stringent quality control measures to ensure consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify the chemical structure and purity of the final product. Good manufacturing practices (GMP) are followed to ensure that the compound meets regulatory standards for pharmaceutical use.

The future prospects for 3-Pyrrolidinecarboxylic acid, 3-(1,1-dimethylethyl)-, hydrochloride (1:1) are promising given its unique structural features and potential biological activities. Further research is warranted to explore its therapeutic potential in various disease states. Collaborative efforts between academic researchers and pharmaceutical companies could accelerate the development process and bring this compound closer to clinical application.